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Compound of Interest

Compound Name: Chrysin 7-O-beta-gentiobioside

Cat. No.: B1494589 Get Quote

CAS Number: 88640-89-5

Chemical Formula: C₂₇H₃₀O₁₄

Molecular Weight: 578.52 g/mol

Abstract
Chrysin 7-O-beta-gentiobioside is a flavonoid glycoside, a natural product found in plants

such as Spartium junceum.[1][2][3] This technical guide provides a summary of the available

scientific information regarding its physicochemical properties, biological activities, and relevant

experimental methodologies. Due to the limited specific data for Chrysin 7-O-beta-
gentiobioside, information from its aglycone, chrysin, and the closely related compound,

chrysin 7-O-β-D-glucopyranoside, is included for a broader understanding of its potential

biological context. This guide is intended for researchers, scientists, and professionals in drug

development.

Physicochemical Properties
Chrysin 7-O-beta-gentiobioside is a complex carbohydrate derivative of chrysin. Its structure

consists of the flavone chrysin linked to a gentiobiose (a disaccharide composed of two

glucose units) moiety at the 7-hydroxyl position.
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Property Value Source

CAS Number 88640-89-5 [1][4]

Molecular Formula C₂₇H₃₀O₁₄ [3][4]

Molecular Weight 578.52 g/mol [3]

Appearance Powder [3]

Solubility

Very slightly soluble in water

(0.11 g/L at 25 °C). Soluble in

DMSO, Pyridine, Methanol,

Ethanol.

[4]

Purity
Typically available at ≥98%

(HPLC)
[1]

Storage
Recommended storage at

-20°C for long-term stability.
[3]

Biological Activity
Chrysin 7-O-beta-gentiobioside has been reported to exhibit cytocidal and antimicrobial

properties.[1] However, detailed quantitative data such as IC₅₀ (half-maximal inhibitory

concentration) for its cytotoxic effects and MIC (minimum inhibitory concentration) for its

antimicrobial activities are not readily available in the current scientific literature.

The biological activities of the aglycone, chrysin, are more extensively studied and include

antioxidant, anti-inflammatory, anticancer, and neuroprotective effects.[5] Chrysin has been

shown to modulate various signaling pathways, including the WNT/β-catenin and ERK/MAPK

pathways, and to induce apoptosis in cancer cells.[5][6]

A study on the closely related chrysin 7-O-β-D-glucopyranoside demonstrated its ability to

increase the expression of the low-density lipoprotein receptor (LDLR) gene in liver cells

through the activation of AMP-activated protein kinase (AMPK).[7] This suggests that

glycosylation of chrysin can significantly influence its biological targets and mechanisms of

action.
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Signaling Pathways
While specific signaling pathways modulated by Chrysin 7-O-beta-gentiobioside have not

been elucidated, the known pathways affected by its aglycone, chrysin, and the related

glucoside provide a foundation for potential areas of investigation.

AMPK Signaling Pathway (Hypothesized based on
Chrysin 7-O-β-D-glucopyranoside)
Based on studies of chrysin 7-O-β-D-glucopyranoside, a potential mechanism of action for

chrysin glycosides could involve the activation of the AMPK signaling cascade.[7] Activated

AMPK can, in turn, influence downstream targets involved in cellular metabolism and gene

expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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